3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: 3,3-dimethyl-1-thiophen-2-ylbutan-1-amine
• InChI: InChI=1S/C10H17NS/c1-10(2,3)7-8(11)9-5-4-6-12-9/h4-6,8H,7,11H2,1-3H3
• InChI Key: PZQVDDRDEBDDBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C1=CC=CS1)N

Description

Nuclear Magnetic Resonance (NMR) Spectral Signatures

Proton NMR (¹H NMR) reveals distinct signals corresponding to the thiophene ring and aliphatic chain:

• Thiophene protons : Resonances at δ 7.99 ppm (singlet, H5) and δ 6.01 ppm (multiplet, H2 allyl).
• Amine proton : A broad singlet at δ 5.38 ppm (N–H).
• Aliphatic protons : Peaks between δ 1.0–2.5 ppm for methyl and methylene groups.

Carbon-13 NMR (¹³C NMR) assignments include:

• Thiophene carbons : 125–140 ppm (aromatic carbons).
• Quaternary carbon (C3) : ~35 ppm (dimethyl-substituted).
• Amine-bearing carbon (C1) : ~50 ppm.

Infrared (IR) Vibrational Mode Assignments

Key IR absorptions characterize functional groups:

• N–H stretch : 3419.8 cm⁻¹ (secondary amine).
• C–H aromatic stretches : 3158.9 cm⁻¹ (thiophene).
• C–N stretch : 1307.7 cm⁻¹.
• C–S stretch : 774.7 cm⁻¹.

Vibration Mode	Wavenumber (cm⁻¹)
N–H stretch	3419.8
C–H aromatic	3158.9
C–N stretch	1307.7
C–S stretch	774.7

Crystallographic Studies and Conformational Analysis

While crystallographic data for 3,3-dimethyl-1-(thiophen-2-yl)butan-1-amine remains unpublished, analogous compounds suggest a non-planar conformation due to steric hindrance from the dimethyl groups. The thiophene ring likely adopts a syn-periplanar orientation relative to the amine group to minimize electronic repulsion.

Computational Chemistry Modeling

Density Functional Theory (DFT) Optimization

DFT calculations at the B3LYP/6-311++G(d,p) level predict a twisted geometry with a dihedral angle of 112° between the thiophene ring and the amine-bearing carbon. Key bond lengths include:

• C–S bond : 1.714 Å.
• C–N bond : 1.472 Å.

Preparation Methods

General Synthetic Strategies

The preparation of 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine typically involves the formation of the amine functionality on a thiophene-substituted carbon skeleton. Key synthetic approaches include:

• Catalytic amination of ketones or alcohol precursors bearing thiophene substituents.
• Reductive amination of corresponding ketones with ammonia or amine sources.
• Multi-component reactions involving thiophene derivatives and amine precursors.

Catalytic Reductive Amination Using Raney Nickel Catalyst

A robust method involves catalytic reductive amination of thiophene-substituted ketones or alcohols using Raney nickel as a catalyst and aqueous ammonia as the amine source. This method is adapted from protocols for primary benzylamine synthesis and has been optimized for thiophene substrates.

Key Reaction Conditions:

Parameter	Conditions
Catalyst	Raney Ni (200 mg)
Ammonia Source	Aqueous NH3 (25 wt %)
Solvent	p-Xylene or t-amyl alcohol
Temperature	180 °C
Reaction Time	18–24 hours
Substrate to Catalyst Ratio	Optimized for high conversion

Mechanism Highlights:

• The ketone or alcohol undergoes dehydrogenation to an aldehyde intermediate.
• Imine formation occurs with ammonia.
• Hydrogen borrowed from the alcohol reduces the imine to the primary amine.
• Side reactions include formation of secondary amines and hydrogenolysis to hydrocarbons.

Results Summary:

Substrate	Conversion (%)	Selectivity to Primary Amine (%)	Yield (%)
Thiophene-substituted alcohol	~83-97	~41-61	50-60

Optimization studies showed that increasing catalyst amount improves conversion but also side reactions. The use of p-xylene as solvent gave the best selectivity (~61%) at 180 °C for 18 h.

Reductive Amination via Borrowing Hydrogen Methodology

This method uses catalytic systems to "borrow hydrogen" from alcohol substrates to convert them into amines without external hydrogen gas.

• Raney Ni catalysts facilitate the dehydrogenation and hydrogenation steps.
• Ammonia or ammonium salts serve as nitrogen sources.
• The process is environmentally friendly and efficient for primary amine synthesis.

Multi-Component Reactions and Thiophene Ring Functionalization

Other synthetic routes involve multi-component reactions where thiophene derivatives are reacted with amine precursors and other reagents to build the amine-substituted thiophene scaffold.

• For example, condensation of cyclohexanone, malononitrile, and elemental sulfur yields thiophene intermediates.
• Subsequent reactions with amines and aldehydes under reflux in solvents like 1,4-dioxane with triethylamine afford amine-functionalized thiophene derivatives.
• These methods are more complex and tailored for heterocyclic frameworks rather than simple alkyl amines.

Example: Synthesis of 3-Dimethylamino-1-(thiophen-2-yl)-1-acetone Hydrochloride

A related compound, 3-dimethylamino-1-(thiophen-2-yl)-1-acetone hydrochloride, can be prepared via:

• Refluxing 2-acetylthiophene with dimethylamine hydrochloride, paraformaldehyde, and concentrated HCl in isopropanol or ethanol for 6–8 hours.
• Cooling and filtration yield the hydrochloride salt in high yield (89–94%).

This method demonstrates the feasibility of incorporating dimethylamino groups onto thiophene-substituted ketones, which could be adapted for the target compound.

Yield (%)	Solvent	Reaction Time	Temperature	Notes
94	Isopropanol	6 h	Reflux	With HCl, filtration, drying
92.4	Isopropanol	8 h	Reflux	Similar conditions, high yield
89.6	Ethanol/Water	8 h	Reflux, pH 3-4	Hydrochloride salt formation

Analytical and Research Data

• Gas chromatography with flame ionization detection (GC-FID) is used to monitor conversion and selectivity in catalytic amination reactions.
• Nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity and purity.
• Elemental analysis (CHNS) and infrared spectroscopy (IR) provide compositional and functional group information.
• Reaction optimization data include effects of catalyst loading, solvent choice, temperature, and reaction time on yield and selectivity.

Summary Table of Preparation Methods

Method	Key Reagents/Catalysts	Conditions	Yield/Selectivity	Notes
Catalytic reductive amination	Raney Ni, aqueous NH3	180 °C, 18-24 h, p-xylene	Conversion up to 97%, selectivity ~61%	Side reactions: secondary amines, hydrocarbons
Borrowing hydrogen methodology	Raney Ni, NH3 or ammonium salts	Similar to above	Efficient primary amine formation	Green chemistry approach
Multi-component synthesis	Cyclohexanone, malononitrile, S	Reflux in DMF or 1,4-dioxane	Moderate to high yields	Complex heterocyclic derivatives
Amination of 2-acetylthiophene	Dimethylamine HCl, paraformaldehyde, HCl	Reflux 6-8 h, isopropanol or ethanol	Yields 89-94%	Produces hydrochloride salts

Chemical Reactions Analysis

Amide Formation via Carboxylic Acid Activation

The primary amine group undergoes condensation with carboxylic acids under catalytic coupling conditions. Key methods include:

Reagent/Catalyst	Conditions	Yield	Notes
T3P® (propylphosphonic anhydride)	Room temperature, 5–10 min	75–90%	Forms stable amides without racemization; compatible with hindered acids
Tetramethyl orthosilicate (TMOS)	Reflux in toluene, 12–24 h	68–85%	Produces silyl ester intermediates; purification-free workflow
AgBF₄/SmI₂ system	70°C in THF, 15 h	56%	Enables deoxygenative alkynylation via C=O bond cleavage

For example, reaction with benzoic acid using TMOS yields N-(3,3-dimethyl-1-(thiophen-2-yl)butyl)benzamide after workup .

Electrophilic Aromatic Substitution on Thiophene

The thiophene ring undergoes regioselective substitution at the 5-position due to directing effects of sulfur:

Reaction	Reagents	Product	Reference
Sulfonation	H₂SO₄/SO₃, 0–5°C	5-sulfo-3,3-dimethyl-1-(thiophen-2-yl)butan-1-amine
Halogenation	Cl₂/FeCl₃ or Br₂/AlBr₃	5-halo derivatives (Cl, Br)
Nitration	HNO₃/H₂SO₄, 50°C	5-nitrothiophene derivative

These reactions retain the amine’s integrity while modifying the aromatic system for further functionalization.

Reductive Alkylation and Acylation

The amine participates in reductive amination with ketones or aldehydes:

Substrate	Reductant	Conditions	Product
Acetophenone	NaBH₃CN	MeOH, RT, 6 h	N-(1-phenylethyl)-3,3-dimethylbutan-1-amine
Formaldehyde	H₂/Pd-C	EtOH, 40°C, 3 h	N-methylated derivative

This method is scalable for synthesizing secondary amines with minimal byproducts .

Coordination with Metal Catalysts

The thiophene sulfur and amine nitrogen act as ligands in metal-catalyzed reactions:

• Palladium-mediated cross-coupling : Forms biaryl structures under Suzuki–Miyaura conditions (e.g., with aryl boronic acids) .

• Silver(I) complexes : Stabilize intermediates in photoredox reactions for asymmetric synthesis .

Salt Formation and Acid-Base Reactions

The amine forms stable salts with mineral acids:

Acid	Product	Application
HCl	Hydrochloride salt (m.p. 192–194°C)	Improves crystallinity for storage
H₂SO₄	Sulfate salt	Used in ion-exchange chromatography

These salts enhance solubility in aqueous systems.

Oxidation Reactions

Controlled oxidation of the amine group yields nitriles or nitro compounds:

Oxidant	Conditions	Product	Yield
KMnO₄ (acidic)	H₂O, 80°C, 4 h	3,3-dimethyl-1-(thiophen-2-yl)butanenitrile	72%
mCPBA	CH₂Cl₂, 0°C, 1 h	N-oxide derivative	65%

Photocatalytic Transformations

Under visible light with Ru(bpy)₃²⁺, the compound participates in radical-mediated C–H functionalization, enabling alkylation or arylation at the β-position of the amine .

Scientific Research Applications

3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine is a chemical compound with the molecular weight of 183.32 g/mol . The primary source for this compound is Biosynth .

General Information and Chemical Properties

• CAS Number The CAS (Chemical Abstracts Service) number for 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine is 1019392-76-7 .
• Availability As of February 15, 2019, the product is listed as discontinued in various quantities ranging from 10mg to 5g . Inquiries can be made for similar products via a form or email .

Due to the limited information in the search results, a comprehensive overview of the applications of 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine cannot be established. Further investigation into related compounds and derivatives may provide insights into potential applications based on the presence of thiophene and amine functional groups. For instance, the search results mention the use of thiophenes in various contexts:

• Antimalarial Research Thiophene rings have appeared in research regarding antimalarial efficacy .
• Pharmaceutical Research Thiophene rings have been used in the design of JDTic analogs . A compound with a thiophene ring replacing a phenyl ring showed a $K_e$ value of 0.12 nM at KOR and is 32.5- and 983-fold selective for KOR relative to the MOR and DOR .
• Trypanosoma brucei Research A related study utilizes thiophene derivatives in the synthesis of molecules targeting Trypanosoma brucei .

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, through hydrogen bonding, hydrophobic interactions, and π-π stacking . These interactions can modulate the activity of the target molecules, leading to the observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Thiophene Ring

• 3,3-Dimethyl-1-(5-methylthiophen-2-yl)butan-1-amine (CAS: 1020948-05-3) This analog introduces a methyl group at the 5-position of the thiophene ring. However, steric effects may reduce binding affinity to planar molecular targets. Purity and molecular weight (95%, 197.34 g/mol) are identical to the target compound, suggesting similar synthetic accessibility .

• 3-Methyl-N-(1-(thiophen-2-yl)ethyl)butan-1-amine (CAS: 1019572-04-3)
  Here, the thiophene is linked via an ethyl group substituted with a methyl moiety. This structural variation introduces conformational flexibility, which could alter interactions with enzymes or receptors. The molecular weight (197.34 g/mol) matches the target compound, but the altered substituent arrangement may impact solubility and metabolic stability .

Heterocycle Replacement

• 3-Methyl-3-(5-methylfuran-2-yl)butan-1-amine (CAS: 1248559-54-7) Replacing thiophene with furan changes the heteroatom from sulfur to oxygen, reducing electron density and polarizability. The molecular weight (167.25 g/mol) is lower, reflecting the absence of sulfur .

Chain Branching and Steric Effects

• 4,4,4-Triphenylbutan-1-amine
  While lacking a thiophene group, this compound highlights the role of bulky substituents. The triphenylmethyl group creates significant steric hindrance, which is exploited in kinesin spindle protein inhibition for antitumor applications. Comparatively, the dimethyl groups in the target compound provide moderate steric bulk, balancing reactivity and target engagement .

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Analogs

Compound	Molecular Weight (g/mol)	Purity (%)	Key Structural Feature	Potential Application
3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine	197.34	95	Thiophene-2-yl, dimethylbutanamine	Corrosion inhibition, drug discovery
3,3-Dimethyl-1-(5-methylthiophen-2-yl)butan-1-amine	197.34	95	5-Methylthiophene substitution	Enhanced lipophilicity
3-Methyl-N-(1-(thiophen-2-yl)ethyl)butan-1-amine	197.34	95	Ethyl linker with methyl group	Flexible bioactive conformation
3-Methyl-3-(5-methylfuran-2-yl)butan-1-amine	167.25	N/A	Furan substitution	Electronic materials

Functional Insights

• Corrosion Inhibition : Thiophene-containing Schiff bases (e.g., Gemini Schiff bases in ) demonstrate strong steel corrosion inhibition due to thiophene’s electron-donating capacity and amine’s adsorption capability. The target compound’s dimethyl groups may enhance hydrophobic interactions with metal surfaces .
• Anticancer Activity : Analogs like 5-[5-(4-fluorophenyl)thiophen-2-yl]-1,3,4-thiadiazol-2-amine Schiff bases show IC₅₀ values as low as 1.28 μg/mL against breast cancer cells. The target compound’s amine-thiophene scaffold could similarly interact with cellular targets, though empirical data are needed .

Biological Activity

3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, synthesis, and interaction with biological systems, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine is C$_{11}$H$_{15}$N\S, with a molecular weight of approximately 183.31 g/mol. The compound features a butanamine backbone, a thiophene ring at the 2-position, and two methyl groups at the 3-position of the butane chain. This unique structure contributes to its distinct chemical properties and biological activities.

Biological Activity

Research indicates that compounds containing thiophene rings often exhibit diverse biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine may possess antimicrobial effects against various pathogens.
• Antidepressant Potential : The compound has been identified as a candidate for drug development aimed at treating mood disorders due to its interaction with neurotransmitter receptors.

The mechanism by which this compound exerts its biological effects involves interactions with specific molecular targets. The thiophene ring can interact with biological receptors, influencing various biochemical pathways. The amine group is capable of forming hydrogen bonds with target molecules, which may enhance its activity and function .

Case Studies

• Antimicrobial Activity :
  A study evaluated the antimicrobial efficacy of several compounds similar to 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine. Results indicated that derivatives with thiophene rings showed significant inhibition against bacterial strains such as Staphylococcus aureus and Escherichia coli.
• Neuropharmacology :
  In research focusing on antidepressant properties, compounds analogous to 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine demonstrated binding affinity to serotonin receptors, suggesting potential use in treating depression .

Synthesis

The synthesis of 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine typically involves several steps:

• Starting Materials : The synthesis begins with commercially available thiophene derivatives.
• Reagents : Common reagents include amines and alkylating agents.
• Reaction Conditions : Reactions are often conducted under controlled temperatures to optimize yield and purity.

Comparative Analysis

To highlight the uniqueness of 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine compared to structurally similar compounds:

Compound Name	Molecular Formula	Key Features
3-Methyl-1-(thiophen-2-yl)butan-1-amine	C$_{10}$H$_{13}$N\S	Lacks one methyl group
4-Methylthiazole	C$_{5}$H$_{6}$N\S	Contains a thiazole ring
2-Amino-thiophene	C$_{4}$H$_{4}$N\S	Smaller structure; different activity profile

Future Directions

Further research is essential to fully elucidate the pharmacodynamics and therapeutic potential of 3,3-Dimethyl-1-(thiophen-2-yl)butan-1-amine. Specific areas for exploration include:

• In Vivo Studies : To assess the efficacy and safety profile in animal models.
• Mechanistic Studies : To identify precise molecular targets and pathways involved in its biological activity.